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Compound of Interest

Compound Name:
Ethyl 4,6-dimethoxypyrimidine-2-

carboxylate

Cat. No.: B135269 Get Quote

Technical Guide: Ethyl 4,6-dimethoxypyrimidine-
2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive profile of Ethyl 4,6-dimethoxypyrimidine-2-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and synthetic organic

chemistry. Due to the limited availability of direct experimental data for this specific molecule,

this document compiles information from closely related analogues and established principles

of pyrimidine chemistry to offer a detailed overview. The guide covers physicochemical

properties, a proposed synthetic pathway with a detailed experimental protocol, and its

potential applications as a versatile building block in the development of novel chemical

entities.

Chemical Profile and Physicochemical Properties
Ethyl 4,6-dimethoxypyrimidine-2-carboxylate is a disubstituted pyrimidine derivative. The

pyrimidine core is a key structural motif in numerous biologically active compounds, including

pharmaceuticals and agrochemicals. The methoxy groups at the 4 and 6 positions and the
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ethyl carboxylate group at the 2 position confer specific electronic and steric properties that

make it a valuable intermediate for further chemical modifications.

Quantitative data for the target compound is not extensively reported in publicly available

literature. The following table summarizes estimated and known properties based on the

compound's structure and data from closely related pyrimidine derivatives.

Property Value (Estimated/Known) Citation

Molecular Formula C₉H₁₂N₂O₄ [1]

Molecular Weight 212.20 g/mol [1]

CAS Number 128276-49-3 [1]

Appearance
Expected to be a white to off-

white solid
N/A

Melting Point
Not reported; likely in the

range of 50-100 °C
N/A

Boiling Point Not reported N/A

Solubility

Expected to be soluble in

common organic solvents

(e.g., DCM, EtOAc, MeOH)

N/A

¹H NMR Spectrum

Estimated shifts: ~4.4 ppm (q,

2H), ~4.0 ppm (s, 6H), ~1.4

ppm (t, 3H)

N/A

¹³C NMR Spectrum
Estimated shifts: ~170, 165,

160, 85, 62, 55, 14 ppm
N/A

Proposed Synthesis and Experimental Protocol
A plausible synthetic route to Ethyl 4,6-dimethoxypyrimidine-2-carboxylate involves a multi-

step process starting from commercially available precursors. A key intermediate is 4,6-

dimethoxypyrimidine-2-carbonitrile, which can be synthesized from 4,6-dichloro-2-
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(methylthio)pyrimidine[2][3]. The nitrile is then hydrolyzed to the corresponding carboxylic acid,

followed by esterification to yield the final product.

Overall Synthetic Scheme
Step 1: Synthesis of 4,6-dimethoxy-2-(methylthio)pyrimidine Step 2: Synthesis of 4,6-dimethoxypyrimidine-2-carbonitrile Step 3: Hydrolysis and Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b135269#ethyl-4-6-dimethoxypyrimidine-2-
carboxylate-chemical-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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